Cas no 1218790-93-2 (2,3-Dihydro-5-furylboronic acid)
2,3-Dihydro-5-furylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dihydrofuran-2-ylboronic acid
- 2,3-Dihydro-5-furylboronic acid
- 2,3-dihydrofuran-5-ylboronic acid
-
- MDL: MFCD13195681
- Inchi: 1S/C4H7BO3/c6-5(7)4-2-1-3-8-4/h2,6-7H,1,3H2
- InChI Key: GAIGNTDCIOVPQG-UHFFFAOYSA-N
- SMILES: O1C(B(O)O)=CCC1
Computed Properties
- Exact Mass: 114.04900
Experimental Properties
- PSA: 49.69000
- LogP: -0.69740
2,3-Dihydro-5-furylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D449688-25mg |
2,3-Dihydro-5-furylboronic acid |
1218790-93-2 | 25mg |
$69.00 | 2023-05-18 | ||
| TRC | D449688-50mg |
2,3-Dihydro-5-furylboronic acid |
1218790-93-2 | 50mg |
$110.00 | 2023-05-18 | ||
| TRC | D449688-100mg |
2,3-Dihydro-5-furylboronic acid |
1218790-93-2 | 100mg |
$161.00 | 2023-05-18 | ||
| TRC | D449688-250mg |
2,3-Dihydro-5-furylboronic acid |
1218790-93-2 | 250mg |
$282.00 | 2023-05-18 | ||
| abcr | AB271928-250 mg |
2,3-Dihydro-5-furylboronic acid; 95% |
1218790-93-2 | 250MG |
€263.20 | 2022-09-01 | ||
| abcr | AB271928-1 g |
2,3-Dihydro-5-furylboronic acid, 95%; . |
1218790-93-2 | 95% | 1g |
€722.00 | 2023-04-26 | |
| Chemenu | CM206020-1g |
(4,5-Dihydrofuran-2-yl)boronic acid |
1218790-93-2 | 95% | 1g |
$509 | 2023-02-03 | |
| Alichem | A159002557-1g |
(4,5-Dihydrofuran-2-yl)boronic acid |
1218790-93-2 | 95% | 1g |
$400.00 | 2023-09-03 | |
| abcr | AB271928-1g |
2,3-Dihydro-5-furylboronic acid, 95%; . |
1218790-93-2 | 95% | 1g |
€722.00 | 2025-04-22 | |
| A2B Chem LLC | AA54592-1g |
2,3-Dihydro-5-furylboronic acid |
1218790-93-2 | 95% | 1g |
$358.00 | 2024-04-20 |
2,3-Dihydro-5-furylboronic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2,3-Dihydro-5-furylboronic acid
Recent Advances in the Application of 2,3-Dihydro-5-furylboronic Acid (CAS: 1218790-93-2) in Chemical Biology and Pharmaceutical Research
2,3-Dihydro-5-furylboronic acid (CAS: 1218790-93-2) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its furan ring and boronic acid functional group, serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential in drug discovery, particularly in the development of protease inhibitors and boron-based therapeutics. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, a pivotal tool in medicinal chemistry for constructing complex molecular architectures.
One of the most notable applications of 2,3-Dihydro-5-furylboronic acid is its use in the synthesis of boron-containing drugs, which leverage the unique properties of boron to enhance drug-target interactions. For instance, boron's ability to form reversible covalent bonds with biological nucleophiles, such as serine residues in proteases, has been exploited in the design of inhibitors for diseases like cancer and infectious diseases. Recent research has demonstrated the efficacy of boron-based compounds derived from 2,3-Dihydro-5-furylboronic acid in targeting specific enzymes, offering promising therapeutic avenues.
In addition to its pharmaceutical applications, 2,3-Dihydro-5-furylboronic acid has been investigated for its role in chemical biology. Its boronic acid moiety enables it to participate in dynamic covalent chemistry, facilitating the development of sensors and probes for detecting biological analytes. A 2023 study published in the Journal of Medicinal Chemistry showcased the use of this compound in designing fluorescent probes for glucose monitoring, underscoring its potential in diagnostic applications. The study reported high selectivity and sensitivity, attributes critical for clinical diagnostics.
Recent advancements in synthetic methodologies have further expanded the utility of 2,3-Dihydro-5-furylboronic acid. A 2022 paper in Organic Letters detailed a novel catalytic system for the efficient synthesis of this compound, achieving higher yields and purity compared to traditional methods. This breakthrough is expected to streamline its production and facilitate its broader adoption in research and industrial settings. Furthermore, computational studies have provided insights into the compound's reactivity and stability, aiding in the rational design of derivatives with enhanced properties.
Despite its promising applications, challenges remain in the widespread use of 2,3-Dihydro-5-furylboronic acid. Issues such as solubility and stability under physiological conditions need to be addressed to fully realize its potential in vivo. Ongoing research is focused on modifying the compound's structure to improve its pharmacokinetic profile while retaining its bioactive properties. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and translating laboratory findings into clinically viable solutions.
In conclusion, 2,3-Dihydro-5-furylboronic acid (CAS: 1218790-93-2) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to diagnostic tools, highlight its significance in advancing biomedical science. Continued research and innovation are expected to unlock new opportunities for this compound, solidifying its role in the development of next-generation therapeutics and technologies.
1218790-93-2 (2,3-Dihydro-5-furylboronic acid) Related Products
- 1094092-19-9((3,4-dihydro-2H-pyran-6-yl)boronic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)